Cas no 1540353-59-0 (1-(2-Fluoroethyl)-3,3-dimethylpiperazine)

• Product Name: 1-(2-Fluoroethyl)-3,3-dimethylpiperazine
• CAS No: 1540353-59-0
• MF: C₈H₁₇FN₂
• MW: 160.232385396957
• MDL: MFCD23972275
• CID: 5617759
• PubChem ID: 80695306
• Update Time: 2025-10-28

1-(2-Fluoroethyl)-3,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS019262301
• 1540353-59-0
• 1-(2-fluoroethyl)-3,3-dimethylpiperazine
• EN300-2965269
• 1-(2-Fluoroethyl)-3,3-dimethylpiperazine

• MDL： MFCD23972275
• Inchi： 1S/C8H17FN2/c1-8(2)7-11(5-3-9)6-4-10-8/h10H,3-7H2,1-2H3
• InChI Key： YKBUSWCKRBEEOY-UHFFFAOYSA-N
• SMILES： FCCN1CCNC(C)(C)C1

Computed Properties

• Exact Mass: 160.13757671g/mol
• Monoisotopic Mass: 160.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2-Fluoroethyl)-3,3-dimethylpiperazine

Introduction to 1-(2-Fluoroethyl)-3,3-dimethylpiperazine (CAS No. 1540353-59-0) in Modern Chemical Research

1-(2-Fluoroethyl)-3,3-dimethylpiperazine, identified by the chemical abstracts service number 1540353-59-0, is a fluorinated piperazine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of a fluoroethyl group and a dimethyl substitution on the piperazine ring imparts distinct physicochemical properties, making it a valuable building block for drug discovery and material science applications.

The fluoroethyl moiety in 1-(2-Fluoroethyl)-3,3-dimethylpiperazine introduces a fluorine atom into the molecular framework, which is well-known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds. Fluorine atoms can enhance the lipophilicity of molecules, influence their interaction with biological targets, and improve their resistance to enzymatic degradation. These attributes have made fluorinated compounds increasingly popular in medicinal chemistry over the past few decades. The dimethylpiperazine core provides a rigid scaffold that can be further functionalized to achieve specific pharmacological effects. This combination of features makes 1-(2-Fluoroethyl)-3,3-dimethylpiperazine a promising candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of 1-(2-Fluoroethyl)-3,3-dimethylpiperazine in the development of central nervous system (CNS) drugs. Piperazine derivatives are known for their ability to interact with various neurotransmitter receptors and transporters, making them suitable candidates for treating neurological disorders such as depression, anxiety, and schizophrenia. The introduction of a fluorine atom into the molecule can further enhance its binding affinity and selectivity for these targets. For instance, studies have shown that fluorinated piperazine derivatives exhibit potent activity at serotonin receptors, which are implicated in mood regulation and cognitive function.

Moreover, the fluoroethyl group in 1-(2-Fluoroethyl)-3,3-dimethylpiperazine can be exploited to improve the pharmacokinetic properties of drug candidates. Fluorine atoms are known to increase metabolic stability by resisting hydrolysis and oxidation processes. This can lead to longer half-lives for pharmaceutical compounds, reducing the frequency of dosing required for therapeutic efficacy. Additionally, fluorine atoms can enhance the permeability of blood-brain barrier (BBB) penetration, which is crucial for CNS drug development. By incorporating this compound into drug design strategies, researchers aim to develop more effective and durable treatments for neurological conditions.

The synthesis of 1-(2-Fluoroethyl)-3,3-dimethylpiperazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of 2-fluoroethanol followed by its conversion into 2-fluoroethylamine. This intermediate is then reacted with N,N-dimethylethylamine under controlled conditions to yield the desired product. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and reduce byproduct formation. These methodologies align with current trends in green chemistry, emphasizing sustainable and environmentally friendly synthetic routes.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1-(2-Fluoroethyl)-3,3-dimethylpiperazine at both molecular and macroscopic levels. Molecular modeling studies have revealed insights into its interactions with biological targets and its potential metabolic pathways. These computational approaches complement experimental work by providing rapid screening of thousands of molecular structures before synthesizing them in the lab. Such integrative strategies have accelerated the discovery process in drug development pipelines.

The versatility of 1-(2-Fluoroethyl)-3,3-dimethylpiperazine extends beyond pharmaceutical applications; it has also been explored in material science research. Fluorinated piperazines are known to exhibit unique electronic properties that make them suitable for use in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other optoelectronic devices. The electron-withdrawing nature of fluorine atoms can enhance charge transport properties in these materials, leading to improved device performance. Researchers are investigating how variations in substituent groups on piperazine rings can fine-tune these electronic characteristics for specific applications.

In conclusion,1-(2-Fluoroethyl)-3, *dimethyipperazine* (CAS No. 1540353-59-0) represents a fascinating compound with broad utility across multiple scientific disciplines. Its structural features make it an attractive intermediate for synthesizing bioactive molecules with enhanced pharmacological properties due to its interaction with biological targets such as neurotransmitter receptors. Furthermore,the incorporationoffluorineintothemoleculeaddsanewdimensiontoitspotentialapplications, particularlyinCNSdrugdevelopmentandmaterialsscience.Futureresearchwilllikelycontinue toimprovetheunderstandingofthiscompoundsyntheticstrategiesanditsbiologicalactivity, pavingthe wayfornewtherapeutictoolsandtechnologicalinnovations.